Cas no 798543-08-5 (Benzeneethanamine, 2-fluoro-N-2-propenyl-)

Benzeneethanamine, 2-fluoro-N-2-propenyl- structure
798543-08-5 structure
Product Name:Benzeneethanamine, 2-fluoro-N-2-propenyl-
CAS No:798543-08-5
MF:C11H14FN
MW:179.233966350555
CID:531737
PubChem ID:57443416
Update Time:2025-04-19

Benzeneethanamine, 2-fluoro-N-2-propenyl- Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanamine, 2-fluoro-N-2-propenyl-
    • N-[2-(2-fluorophenyl)ethyl]prop-2-en-1-amine
    • allyl-[2-(2-fluoro-phenyl)-ethyl]-amine
    • FGVLAJCSMZOJIF-UHFFFAOYSA-N
    • SCHEMBL2572378
    • 798543-08-5
    • DTXSID90726484
    • AKOS009081821
    • Inchi: 1S/C11H14FN/c1-2-8-13-9-7-10-5-3-4-6-11(10)12/h2-6,13H,1,7-9H2
    • InChI Key: FGVLAJCSMZOJIF-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1CCNCC=C

Computed Properties

  • Exact Mass: 179.111027613g/mol
  • Monoisotopic Mass: 179.111027613g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 12Ų
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